Cas no 2231675-26-4 (3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride)

• Product Name: 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride
• CAS No: 2231675-26-4
• MF: C₇H₁₁ClN₂
• MW: 158.63
• MDL: MFCD31705906
• CID: 5096570
• PubChem ID: 135397102
• Update Time: 2026-03-02

3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile hydrochloride
• 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride
• SY344574
• D84907
• 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrilehydrochloride
• 2231675-26-4
• 3-(Aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile HCl
• MFCD31705906
• AS-84554
• CS-0184209
• SB74563

• MDL： MFCD31705906
• Inchi： 1S/C7H10N2.ClH/c8-4-6-1-7(2-6,3-6)5-9;/h1-4,8H2;1H
• InChI Key： ZLBUZIDWVRUJOS-UHFFFAOYSA-N
• SMILES： C12(C#N)CC(CN)(C1)C2.[H]Cl

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride

Comprehensive Overview of 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride (CAS No. 2231675-26-4)

The compound 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride (CAS No. 2231675-26-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with functional groups like aminomethyl and carbonitrile, makes it a valuable building block for drug discovery and advanced material applications. Researchers are particularly interested in its potential to modulate biological targets due to its rigid three-dimensional structure, which can improve binding affinity and selectivity.

In recent years, the demand for bioisosteres and sp3-rich fragments has surged, driven by the need for novel drug candidates with improved pharmacokinetic properties. The bicyclo[1.1.1]pentane core of this compound serves as an excellent benzene bioisostere, addressing challenges like metabolic instability and toxicity associated with flat aromatic rings. This aligns with current trends in medicinal chemistry, where 3D molecular frameworks are preferred over traditional planar structures. The hydrochloride salt form further enhances its solubility, making it more amenable to biological testing.

From a synthetic chemistry perspective, 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride offers versatile reactivity. The carbonitrile group can be transformed into carboxylic acids, amides, or heterocycles, while the aminomethyl moiety allows for further derivatization via amide coupling or reductive amination. Such flexibility is critical for high-throughput screening and fragment-based drug design, both of which are hot topics in modern drug development pipelines.

Beyond pharmaceuticals, this compound’s rigid structure has implications in material science, particularly in the design of high-performance polymers and supramolecular assemblies. Its ability to introduce steric hindrance and directional bonding makes it a candidate for creating materials with tailored mechanical or electronic properties. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Environmental and regulatory considerations are also pivotal in today’s research landscape. While 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride is not classified as hazardous, its synthesis and handling require standard laboratory precautions. The growing emphasis on green chemistry has spurred interest in optimizing its production using catalytic methods or renewable feedstocks, aligning with global sustainability goals.

In summary, 3-(aminomethyl)bicyclo[1.1.1]pentane-1-carbonitrile;hydrochloride (CAS No. 2231675-26-4) represents a cutting-edge tool for researchers exploring drug discovery, material innovation, and sustainable chemistry. Its multifaceted applications and compatibility with contemporary scientific trends ensure its relevance in both academic and industrial settings.